Cas no 61907-98-0 (Benzenemethanamine, N-3-butenyl-N-(3-methyl-2-butenyl)-)

Benzenemethanamine, N-3-butenyl-N-(3-methyl-2-butenyl)- structure
61907-98-0 structure
Product Name:Benzenemethanamine, N-3-butenyl-N-(3-methyl-2-butenyl)-
CAS No:61907-98-0
MF:C16H23N
MW:229.36052441597
CID:463337
PubChem ID:71391277
Update Time:2025-04-19

Benzenemethanamine, N-3-butenyl-N-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-3-butenyl-N-(3-methyl-2-butenyl)-
    • N-benzyl-N-but-3-enyl-3-methylbut-2-en-1-amine
    • DTXSID60813153
    • 61907-98-0
    • N-Benzyl-N-(but-3-en-1-yl)-3-methylbut-2-en-1-amine
    • Inchi: 1S/C16H23N/c1-4-5-12-17(13-11-15(2)3)14-16-9-7-6-8-10-16/h4,6-11H,1,5,12-14H2,2-3H3
    • InChI Key: RFYFWYPAFDSEGA-UHFFFAOYSA-N
    • SMILES: N(C/C=C(\C)/C)(CC1C=CC=CC=1)CCC=C

Computed Properties

  • Exact Mass: 229.18319
  • Monoisotopic Mass: 229.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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